Cas no 26903-12-8 ((E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide)

• Product Name: (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide
• CAS No: 26903-12-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 4712013
• PubChem ID: 10846955
• Update Time: 2025-05-21

(E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-Methylbenzenesulfonyl)methoxymethanimidamide
• Methyl N'-(4-methylphenyl)sulfonylcarbamimidate
• (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide

• Inchi： 1S/C9H12N2O3S/c1-7-3-5-8(6-4-7)15(12,13)11-9(10)14-2/h3-6H,1-2H3,(H2,10,11)
• InChI Key： LOLNGUXZBUHKPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=C(N)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 90.1

Additional information on (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide

Compound CAS No. 26903-12-8: (E)-N'-(4-Methylbenzenesulfonyl)methoxymethanimidamide

The compound with CAS No. 26903-12-8, commonly referred to as (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The 4-methylbenzenesulfonyl group attached to the molecule contributes to its stability and reactivity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of methoxymethanimidamide derivatives in medicinal chemistry. The (E)-configuration of this compound plays a crucial role in its biological activity, as it influences the molecule's ability to interact with target proteins. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of inflammatory diseases and cancer.

The synthesis of (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced techniques such as microwave-assisted synthesis has improved the efficiency and yield of this process. This has made the compound more accessible for large-scale production and further research.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure, which is attributed to the presence of the 4-methylbenzenesulfonyl group. Its solubility in organic solvents makes it suitable for various chemical reactions and analyses. Additionally, spectroscopic studies, including NMR and IR, have provided insights into its molecular structure and bonding characteristics.

The application of (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide extends beyond medicinal chemistry. It has been investigated for its role in catalysis, where its ability to act as a catalyst in organic reactions has been demonstrated. This opens up new avenues for its use in industrial processes, particularly in the synthesis of complex molecules.

Environmental impact studies have also been conducted on this compound, focusing on its biodegradability and toxicity. Results indicate that it is relatively non-toxic under standard conditions, which aligns with its potential use in pharmaceuticals and other consumer products.

In conclusion, (E)-N'-(4-methylbenzenesulfonyl)methoxymethanimidamide (CAS No. 26903-12-8) is a versatile compound with promising applications across multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.